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This guide provides an in-depth technical overview of 1-Chloro-4-(4-nitrophenoxy)benzene, a
key chemical intermediate. It is intended for researchers, scientists, and professionals in drug
development and fine chemical synthesis. The document covers nomenclature,
physicochemical properties, synthesis protocols, applications, and safety, grounded in
authoritative sources to ensure scientific integrity.

Chemical Identity and Nomenclature

1-Chloro-4-(4-nitrophenoxy)benzene is a diaryl ether characterized by a chlorophenyl group
and a nitrophenyl group linked by an ether oxygen. Precise identification is crucial for
regulatory compliance, experimental reproducibility, and safety.

The authoritative IUPAC name for this compound is 1-(4-chlorophenoxy)-4-nitrobenzene[1].
However, it is also widely recognized by the name 1-Chloro-4-(4-nitrophenoxy)benzene. Due
to the substitution patterns, several synonyms are used in literature and commercial listings,
which can be a source of confusion if not properly cross-referenced.
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Key ldentifiers:

« CAS Number: 1836-74-4[1][2][3]

e Molecular Formula: C12HsCINO3[1][2]

e Molecular Weight: 249.65 g/mol [1][2][4]

Common Synonyms:

4-Chlorophenyl 4'-nitrophenyl ether[1]

p-Chlorophenyl p-nitrophenyl ether|[1]

4'-Chloro-4-nitrobiphenyl ether[1]

Benzene, 1-chloro-4-(4-nitrophenoxy)-[1]

It is essential to distinguish this isomer from its positional isomers, such as 1-Chloro-2-(4-
nitrophenoxy)benzene (CAS No. 2091-61-4) and 1-Chloro-3-(4-nitrophenoxy)benzene (CAS
No. 2303-23-3), as their chemical and toxicological properties differ significantly[4][5].

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application
in experimental and industrial settings. These parameters dictate choices regarding solvents,
reaction conditions, purification methods, and storage.
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Property Value Source
Molecular Weight 249.65 g/mol [1112114]
] N Assumed based on ethers of
Appearance Solid (form not specified) o
similar MW
Melting Point 99.2 °C [3]
Boiling Point Data not available
Insoluble or slightly soluble in
Solubility water. Soluble in organic [3][6]

solvents like isooctane.

Sealed in dry, room
Storage » [2]
temperature conditions.

Note: The properties listed are specific to the para-substituted isomer (CAS 1836-74-4).
Isomers like 4-chlorophenyl phenyl ether (CAS 7005-72-3) exhibit different properties, such as
being a liquid at room temperature with a density of approximately 1.2 g/cm3[6][7].

Synthesis and Reactivity

1-Chloro-4-(4-nitrophenoxy)benzene is typically synthesized via nucleophilic aromatic
substitution (SNAr), a cornerstone reaction in organic chemistry. The Williamson ether
synthesis is a common approach.

General Synthesis Protocol: Williamson Ether Synthesis

This method involves the reaction of a phenoxide with an activated aryl halide. In this case, the
electron-withdrawing nitro group on one ring activates the halogen on the other ring for
nucleophilic displacement.

Reaction: 4-Chlorophenol + 1-Chloro-4-nitrobenzene — 1-Chloro-4-(4-nitrophenoxy)benzene

Rationale: The reaction is driven by the formation of a stable ether linkage. A strong base is
required to deprotonate the 4-chlorophenol, creating the potent 4-chlorophenoxide nucleophile.
The nitro group on the 1-chloro-4-nitrobenzene ring is critical; its strong electron-withdrawing
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nature stabilizes the negatively charged intermediate (Meisenheimer complex), thereby
facilitating the substitution reaction.

Step-by-Step Protocol:

» Deprotonation: Dissolve 4-chlorophenol in a suitable polar aprotic solvent (e.g., DMF,
DMSO). Add a strong base, such as sodium hydride (NaH) or potassium carbonate (K2CO3),
portion-wise at 0 °C to form the sodium or potassium 4-chlorophenoxide salt.

o Substitution: To the resulting phenoxide solution, add an equimolar amount of 1-chloro-4-
nitrobenzene[8].

e Reaction: Heat the mixture to a temperature typically ranging from 80 to 120 °C. Monitor the
reaction progress using Thin Layer Chromatography (TLC).

e Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into
ice-cold water to precipitate the crude product.

« Purification: Collect the solid product by filtration, wash with water to remove inorganic salts,
and dry. Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the
purified 1-Chloro-4-(4-nitrophenoxy)benzene.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and purification process.
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Figure 1: Synthesis & Purification Workflow
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Figure 2: Analytical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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